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Compound of Interest

Compound Name: PSI-6206-d1,13C,15N2

Cat. No.: B12369002 Get Quote

Proper disposal of the isotopically labeled nucleoside analog PSI-6206-d1,13C,15N2 is crucial

for maintaining laboratory safety and ensuring environmental protection. As this compound

contains stable isotopes (¹³C and ¹⁵N), it does not pose a radiological hazard.[1] Therefore, its

disposal is dictated by its chemical properties, which are detailed in the Safety Data Sheet

(SDS) for the parent compound, PSI-6206.[2] This guide provides a comprehensive, step-by-

step procedure for the safe handling and disposal of PSI-6206-d1,13C,15N2 in a laboratory

setting.

Hazard Profile and Safety Precautions
The SDS for PSI-6206 classifies the compound with the following hazards:

Harmful if swallowed (Acute toxicity, oral - Category 4)[2]

Causes skin irritation (Category 2)[2]

Causes serious eye irritation (Category 2A)[2]

May cause respiratory irritation (Specific target organ toxicity, single exposure - Category 3)

[2]

Personal Protective Equipment (PPE) is mandatory when handling this compound. This

includes:

Safety goggles with side-shields[2]
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Protective gloves[2]

Impervious clothing[2]

A suitable respirator[2]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of dust or aerosols.[2] An accessible safety shower and eye wash station are

essential.[2]

Disposal Plan: Step-by-Step Protocol
The disposal of PSI-6206-d1,13C,15N2 must comply with all federal, state, and local

regulations for hazardous chemical waste.[3][4] The following protocol outlines the necessary

steps for its proper disposal.

1. Waste Identification and Classification:

PSI-6206-d1,13C,15N2 is a non-radioactive, hazardous chemical waste.

It should be treated as a toxic chemical waste due to its hazard classifications.[2]

2. Waste Segregation:

Do not mix PSI-6206-d1,13C,15N2 waste with non-hazardous waste.

Segregate solid waste (e.g., contaminated gloves, weigh boats, paper towels) from liquid

waste (e.g., solutions containing the compound).

Keep this waste stream separate from other incompatible chemical wastes to prevent

dangerous reactions.[5]

3. Waste Accumulation and Storage:
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Waste Type
Container
Requirements

Labeling
Information

Storage Location

Solid Waste

A designated,

sealable, and

chemically compatible

container (e.g., a

clearly marked plastic

bag or a rigid

container for sharps).

[3][5]

"Hazardous Waste";

"PSI-6206-

d1,13C,15N2 Solid

Waste"; List of all

chemical constituents;

Building and room

number of generation.

[5]

In a designated

Satellite Accumulation

Area (SAA) within the

laboratory, at or near

the point of

generation.[4][5]

Liquid Waste

A sealable, leak-proof,

and chemically

compatible container

(plastic is often

preferred).[4][5] The

container must have a

secure screw cap.[5]

"Hazardous Waste";

"PSI-6206-

d1,13C,15N2 in

[Solvent Name]"; List

of all chemical

constituents and their

approximate

concentrations;

Building and room

number of generation.

[5]

In a designated

Satellite Accumulation

Area (SAA) within the

laboratory, at or near

the point of

generation, with

secondary

containment.[4][5]

Key Storage Practices:

Keep waste containers securely closed at all times, except when adding waste.[4][5]

Do not overfill containers; leave at least one inch of headspace to allow for expansion.[5]

The SAA must be inspected weekly for any signs of leakage.[5]

4. Request for Disposal:

Once a waste container is full, or within the time limits specified by your institution (often 6-

12 months for academic labs), contact your institution's Environmental Health and Safety

(EH&S) department to arrange for a waste pickup.[4][6]
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Follow your institution's specific procedures for requesting a hazardous waste pickup.

Experimental Workflow for Disposal
The following diagram illustrates the logical flow for the proper disposal of PSI-6206-
d1,13C,15N2.
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Preparation & Handling

Waste Generation & Segregation

Containerization & Labeling

Storage & Disposal

Wear Full PPE:
- Safety Goggles

- Gloves
- Lab Coat

Handle Compound in
Ventilated Area (Fume Hood)

Generate Waste
(Solid or Liquid)

Segregate Waste:
- Solid vs. Liquid

- Hazardous vs. Non-Hazardous

Select Appropriate,
Chemically Compatible Container

Label Container Correctly:
- 'Hazardous Waste'
- Chemical Contents

- Location

Store in Designated
Satellite Accumulation Area (SAA)

Keep Container Securely Closed

Request Waste Pickup from EH&S

Click to download full resolution via product page

Disposal workflow for PSI-6206-d1,13C,15N2.
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This structured approach ensures that the disposal of PSI-6206-d1,13C,15N2 is handled safely

and in compliance with regulatory standards, protecting both laboratory personnel and the

environment. Always consult your institution's specific waste management guidelines, as they

may have additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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